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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B2568029

An In-depth Technical Guide to 11-
Oxomogroside IV

This technical guide provides a comprehensive overview of 11-Oxomogroside 1V, a
cucurbitane triterpene glycoside of interest to researchers, scientists, and drug development
professionals. This document details its chemical properties, biological source, and relevant
technical data.

Core Compound Information

11-Oxomogroside IV is a natural compound isolated from the fruits of Siraitia grosvenorii,
commonly known as Luo Han Guo or monk fruit.[1][2] As a member of the mogroside family, it
is structurally related to other sweet-tasting glycosides found in this plant.

Physicochemical Data

A summary of the key chemical identifiers and properties of 11-Oxomogroside IV is presented
in the table below for easy reference.
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Parameter Value Source
CAS Number 2096516-32-2 [11[2]
Molecular Formula C54H90024 [1]
Molecular Weight 1123.28 g/mol [11[3]
Compound Type Triterpenoid [1112]
Physical Description Powder [2]
Natural Source Fru.its of Siraitia grosvenorii (2]
Swingle

Experimental Protocols

Detailed experimental methodologies for the isolation and characterization of cucurbitane
glycosides, including compounds structurally similar to 11-Oxomogroside IV, from Siraitia
grosvenorii have been reported. A representative workflow for such a process is outlined below.

General Isolation and Purification Workflow

The following diagram illustrates a typical experimental workflow for the extraction and isolation
of mogrosides from their natural source. This process involves several stages of
chromatographic separation to yield pure compounds.
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Figure 1: General workflow for the isolation of mogrosides.
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Biological Activities and Signaling Pathways

While specific research on the signaling pathways of 11-Oxomogroside IV is limited, studies
on related mogrosides and their aglycone, mogrol, have elucidated various biological activities.
For instance, other mogrosides have been investigated for their antioxidant and potential anti-
carcinogenic effects.[4] The general structure of these compounds, featuring a triterpenoid
backbone with multiple glucose units, is key to their bioactivity.

Further research is required to delineate the specific mechanisms of action and signaling
pathways modulated by 11-Oxomogroside IV. Future studies could explore its effects on
cellular signaling cascades relevant to metabolic diseases and oncology, given the activities of
related compounds.

Conclusion

11-Oxomogroside IV is a distinct phytochemical with a defined chemical structure. The
provided data on its CAS number, molecular formula, and source serve as a foundational
reference for researchers. The generalized experimental workflow offers a starting point for its
extraction and purification. Elucidating the specific biological functions and signaling pathways
of 11-Oxomogroside IV remains a promising area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2568029#11-oxomogroside-iv-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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